Cas no 438480-38-7 (methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate)

• Product Name: methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate
• CAS No: 438480-38-7
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 5446510
• Update Time: 2025-05-25

methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate Chemical and Physical Properties

Names and Identifiers

• YMIFHWGGNONKNU-UHFFFAOYSA-N
• methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate

• Inchi： 1S/C17H27NO3/c1-14-6-15(2)8-16(3,7-14)11-17(9-14,10-15)13(20)18-5-12(19)21-4/h5-11H2,1-4H3,(H,18,20)
• InChI Key： YMIFHWGGNONKNU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC(C12CC3(C)CC(C)(CC(C)(C3)C1)C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate

Methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate (CAS No. 438480-38-7)

The compound methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate (CAS No. 438480-38-7) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its adamantanane framework, which is a diamondoid structure known for its exceptional stability and rigidity. The trimethyl substitution pattern on the adamantane core further enhances its chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of drug delivery systems. The adamantanane framework provides a robust platform for functionalization, enabling the attachment of bioactive molecules or targeting ligands. Researchers have explored its ability to serve as a scaffold for constructing nanoparticles or liposomes, which can enhance drug solubility and bioavailability. These findings underscore the importance of methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate in modern pharmaceutical research.

In addition to its role in drug delivery, this compound has also been investigated for its potential in optoelectronic materials. The trimethyl substitution on the adamantane core imparts unique electronic properties, making it a promising candidate for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent advancements in synthetic methodologies have enabled the precise control of the compound's structure, further enhancing its performance in these applications.

The synthesis of methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the adamantane core through cycloaddition reactions and subsequent functionalization to introduce the trimethyl groups and formamidoacetate substituent. This process requires meticulous control over reaction conditions to ensure high yields and purity.

From a structural perspective, the compound's adamantanane framework consists of four fused cyclohexane rings arranged in a diamondoid configuration. The trimethyl groups are strategically positioned at the 3, 5, and 7 positions of the adamantane core, providing steric bulk and enhancing the molecule's stability. The formamidoacetate group, attached at position 1 of the adamantane core, introduces additional functionality that can be exploited for various chemical transformations.

Recent research has also focused on understanding the compound's biological activity. Initial studies suggest that it exhibits moderate cytotoxicity against certain cancer cell lines, making it a potential candidate for anticancer drug development. However, further investigations are required to elucidate its mechanism of action and optimize its pharmacokinetic properties.

In terms of industrial applications, methyl 2-(3,5,7-trimethyladamantan-1-yl)formamidoacetate is currently being explored as a high-performance additive in polymer composites. Its rigid structure and excellent thermal stability make it an ideal candidate for enhancing the mechanical properties of polymers used in high-tech applications such as aerospace and automotive industries.

The compound's unique combination of structural rigidity and functional versatility positions it as a valuable tool in both academic research and industrial applications. As researchers continue to uncover its potential, it is likely that new uses for this compound will emerge across diverse fields.